![molecular formula C17H20ClNO3 B4760680 4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride](/img/structure/B4760680.png)
4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride
Overview
Description
4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride, also known as Mepivacaine hydrochloride, is an amide-type local anesthetic drug that is commonly used in medical procedures. The drug is a white crystalline powder that is soluble in water and has a molecular weight of 282.82 g/mol. Mepivacaine hydrochloride is synthesized through a multi-step process and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride works by blocking the nerve impulses that transmit pain signals to the brain. The drug binds to the sodium channels in the nerve membrane, preventing the influx of sodium ions and blocking the transmission of nerve impulses. This results in a loss of sensation in the affected area.
Biochemical and Physiological Effects:
This compound hydrochloride has been shown to have a low toxicity profile and is generally well-tolerated by patients. The drug is metabolized in the liver and excreted in the urine. This compound hydrochloride has a rapid onset of action and a relatively short duration of action, making it ideal for use in short procedures.
Advantages and Limitations for Lab Experiments
4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has several advantages for use in laboratory experiments. The drug is readily available and has a well-established safety profile. This compound hydrochloride is also relatively easy to administer and has a predictable onset and duration of action. However, the drug may not be suitable for all experiments, as it may interfere with certain physiological processes.
Future Directions
There are several potential future directions for research on 4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride. One area of interest is the development of new formulations of the drug that have longer durations of action. Another area of interest is the investigation of the drug's potential for use in the treatment of chronic pain conditions. Additionally, there is ongoing research on the use of this compound hydrochloride in combination with other drugs to improve pain relief and reduce side effects.
Scientific Research Applications
4-({[2-(2-methoxyphenyl)ethyl]amino}methyl)benzoic acid hydrochloride hydrochloride has been extensively studied for its use as a local anesthetic in medical procedures. The drug has been shown to be effective in providing pain relief for a variety of medical procedures, including dental work, surgery, and childbirth. This compound hydrochloride is also used in veterinary medicine for pain relief in animals.
properties
IUPAC Name |
4-[[2-(2-methoxyphenyl)ethylamino]methyl]benzoic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3.ClH/c1-21-16-5-3-2-4-14(16)10-11-18-12-13-6-8-15(9-7-13)17(19)20;/h2-9,18H,10-12H2,1H3,(H,19,20);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWGXCDAPYNLLBW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNCC2=CC=C(C=C2)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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